Cas no 57432-61-8 (Methylergometrine maleate)

• Product Name: Methylergometrine maleate
• CAS No: 57432-61-8
• Molecular Formula: C₂₀H₂₅N₃O₂^.C₄H₄O₄
• Molecular Weight: 455.50
• CID: 57134
• PubChem ID: 5281072

Methylergometrine maleate Properties

Names and Identifiers

• Methylergonovine maleate salt
• 9,10-Didehydro-N-[(S)-1-(hydroxymethyl)propyl]-6-methylergoline-8beta-carboxamide maleate salt
• Methyl Ergonovine Ma
• Methylergometrine maleate
• METHYLERGOMETRINE MALEATE, JP
• (6aR,9R)-N-[(2S)-1-hydroxybutan-2-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide,(Z)-but-2-enedioic acid
• DTXCID901476300
• DTXSID1023283
• IR84JPZ1RK
• NSC757104
• METHYLERGOMETRINE MALEATE [WHO-DD]
• METHYLERGOMETRINE MALEATE [MART.]
• ERGOLINE-8-CARBOXAMIDE, 9,10-DIDEHYDRO-N-(1-(HYDROXYMETHYL)PROPYL)-6-METHYL-, (8.BETA.(S))-, (Z)-2-BUTENEDIOATE
• 9,10-DIDEHYDRO-N-((S)-1-(HYDROXYMETHYL)PROPYL)-6-METHYLERGOLINE-8beta-CARBOXAMIDE MALEATE
• HMS1920N11
• UNII-IR84JPZ1RK
• TERT-BUTYL4-(3-HYDROXYPROPYL)TETRAHYDRO-1(2H)-PYRIDINECARBOXYLATE
• 57432-61-8
• Erezingen
• METHYLERGOMETRINE MALEATE [JAN]
• C90308
• METHYLERGOMETRINE MALEATE (EP MONOGRAPH)
• M 2776
• HMS3262O10
• Pharmakon1600-01500404
• METHYLERGONOVINE MALEATE [MI]
• [8?(S)]-9,10-Didehydro-N-[1-(hydroxymethyl)propyl]-6-methylergoline-8-carboxamide maleate
• Maleic acid, methyl ergonovine
• Q27280864
• Methylergonovine maleate (USP)
• 7054-07-1
• (6aR,9R)-N-[(2S)-1-hydroxybutan-2-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide;(Z)-but-2-enedioic acid
• USAF uctl-8
• Ergoline-8-carboxamide, 9,10-didehydro-N-((1S)-1-(hydroxymethyl)propyl)-6-methyl-, (8beta)-, (2Z)-2-butenedioate (1:1) (salt)
• HMS3678F15
• Methylergonovine maleate
• Methylergometrine maleate (JP17)
• CCG-39168
• NSC-757104
• METHYLERGOMETRINE MALEATE [EP MONOGRAPH]
• EINECS 260-734-4
• NSC 757104
• MFCD00078588
• Methylergometrine maleate, European Pharmacopoeia (EP) Reference Standard
• Methylergometrine (maleate)
• EU-0100794
• N-[alpha-(Hydroxymethyl)propyl]-D-lysergamide Maleate
• METHYLERGONOVINE MALEATE [VANDF]
• DTXSID00904978
• NCGC00261479-01
• HMS3414F15
• Ergonovine, methyl-, maleate (1:1)
• Methergine maleate salt
• HMS501B19
• METHYLERGOMETRINE MALEATE (MART.)
• SCHEMBL239437
• METHYLERGONOVINE MALEATE [ORANGE BOOK]
• LP00794
• Methylergobasine maleate
• SPECTRUM1500404
• Ergoline-8-carboxamide, 9,10-didehydro-N-(1-(hydroxymethyl)propyl)-6-methyl-, (8beta(S))-, (Z)-2-butenedioate (1:1) (salt)
• HMS2091F22
• (8beta)-9,10-Didehydro-N-[(1S)-1-(hydroxymethyl)propyl]-6-methyl-ergoline-8-carbox-amide Maleate
• 9,10-Didehydro-N-((S)-1-(hydroxymethyl)propyl)-6-methylergoline-8beta-carboxamide maleate (1:1) (salt)
• HY-100988
• METHYLERGONOVINE MALEATE [USP MONOGRAPH]
• AKOS024282479
• Ergoline-8-carboxamide, 9,10-didehydro-N-((1S)-1-(hydroxymethyl)propyl)-6-methyl-,(8beta)-,(2Z)-2-butenedioate(1:1)(salt)
• ERGOLINE-8-CARBOXAMIDE, 9,10-DIDEHYDRO-N-(1-(HYDROXYMETHYL)PROPYL)-6-METHYL-, (8beta(S))-, (Z)-2-BUTENEDIOATE
• Methergine
• Methergine maleate
• METHYLERGONOVINE MALEATE (USP MONOGRAPH)
• HMS3713K09
• D00680
• METHYLERGONOVINIUM BIMALEATE
• METHYLERGONOVINE MALEATE (USP-RS)
• Methylergonovine maleate [USP]
• Methylergonovine maleate, United States Pharmacopeia (USP) Reference Standard
• 9,10-DIDEHYDRO-N-((S)-1-(HYDROXYMETHYL)PROPYL)-6-METHYLERGOLINE-8.BETA.-CARBOXAMIDE MALEATE
• CHEMBL1200843
• METHYLERGONOVINE MALEATE [USP-RS]
• Methylergometrine for system suitability, European Pharmacopoeia (EP) Reference Standard
• CHEBI:6874
• Tox21_500794
• Methyl Ergonovine Maleate Salt
• Methergine (TN)
• CS-0020668
• HMS2096K09
• NSC186067
• Ryegonovin
• Spametrin F
• Methylergometrine maleate; (6aR,9R)-N-[(1S)-1-(Hydroxymethyl)propyl]-7-methyl- 4,6,6a,7,8,9-hexahydroindolo[4,3-fg]quinoline-9-carboxamide (Z)-butenedioate
• NOFOWWRHEPHDCY-DAUURJMHSA-N
• DA-65402

• MDL： MFCD00078588
• InChIKey： NOFOWWRHEPHDCY-DAUURJMHSA-N
• Inchi： InChI=1S/C20H25N3O2.C4H4O4/c1-3-14(11-24)22-20(25)13-7-16-15-5-4-6-17-19(15)12(9-21-17)8-18(16)23(2)10-13;5-3(6)1-2-4(7)8/h4-7,9,13-14,18,21,24H,3,8,10-11H2,1-2H3,(H,22,25);1-2H,(H,5,6)(H,7,8)/b;2-1-/t13-,14+,18-;/m1./s1
• SMILES： CC[C@H](NC([C@@H]1C=C2C3=C4C(C[C@H]2N(C1)C)=CNC4=CC=C3)=O)CO.O=C(O)/C=C\C(O)=O

Computed Properties

• Exact Mass: 455.20600
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 455.205636
• Heavy Atom Count: 33
• Complexity: 668
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 143

Experimental Properties

• LogP: 1.96530
• PSA: 142.96000
• Refractive Index: 1.6500 (estimate)
• Boiling Point: 561.98°C (rough estimate)
• Melting Point: 1720C (dec)
• Flash Point: 638.4°Cat760mmHg
• Solubility: H2O: 25 mg/mL
• Density: 1.2744 (rough estimate)